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Compound of Interest

Compound Name: IMAC2 Hydrochloride

Cat. No.: B10814867 Get Quote

An In-depth Technical Guide to IMAC2
Hydrochloride
This technical guide provides a comprehensive overview of the chemical and physical

properties, mechanism of action, and available experimental data for IMAC2 Hydrochloride, a

potent inhibitor of the mitochondrial apoptosis-induced channel (MAC). This document is

intended for researchers, scientists, and drug development professionals working in the fields

of apoptosis, cancer biology, and pharmacology.

Core Properties of IMAC2 Hydrochloride
IMAC2 Hydrochloride is a small molecule inhibitor that has been identified as a key tool for

studying the intrinsic pathway of apoptosis. Its primary function is the inhibition of the MAC, a

critical step in the release of cytochrome c from the mitochondria, which subsequently triggers

the caspase cascade and programmed cell death.

Chemical and Physical Properties
While exhaustive experimental data on all physical properties of IMAC2 Hydrochloride are not

publicly available, the following tables summarize the known chemical and physical

characteristics.
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Chemical Properties

IUPAC Name
3,6-dibromo-9-[2-fluoro-3-(piperazin-1-

yl)propyl]-9H-carbazole;dihydrochloride

CAS Number 335166-00-2[1]

Molecular Formula C₁₉H₂₀Br₂FN₃·2HCl

Molecular Weight 542.11 g/mol [2]

Purity ≥98%

Physical Properties

Solubility Soluble to 5 mM in DMSO

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

1 year.[2]

Melting Point Not available

Boiling Point Not available

Density Not available

Biological Activity
IMAC2 Hydrochloride is a highly potent inhibitor of the MAC. Its biological activity has been

characterized by the following parameters:

Biological Activity

IC₅₀ 28 nM[3][4]

LD₅₀ 15000 nM[3][4]

Mechanism of Action

Inhibitor of the mitochondrial apoptosis-induced

channel (MAC), blocking cytochrome c release.

[3][4]
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Mechanism of Action and Signaling Pathway
IMAC2 Hydrochloride exerts its anti-apoptotic effects by directly targeting the mitochondrial

apoptosis-induced channel (MAC). The formation of MAC is a pivotal event in the intrinsic

pathway of apoptosis, regulated by the Bcl-2 family of proteins. Pro-apoptotic proteins like Bax

and Bak form the MAC on the outer mitochondrial membrane, leading to the release of

cytochrome c and other pro-apoptotic factors into the cytosol.[5][6] Anti-apoptotic proteins such

as Bcl-2 and Bcl-xL prevent the formation of MAC.[5]

IMAC2 Hydrochloride inhibits the activity of the MAC, thereby preventing the release of

cytochrome c and the subsequent activation of the apoptotic cascade.
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Figure 1: IMAC2 Hydrochloride inhibits the mitochondrial apoptosis pathway.
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Experimental Protocols
Detailed, step-by-step experimental protocols for the use of IMAC2 Hydrochloride are not

extensively documented in publicly available literature. However, based on its known in vitro

activity, a general workflow for assessing its anti-apoptotic effects can be outlined.

In Vitro Experimental Workflow
A typical in vitro experiment would involve treating a relevant cell line with an apoptotic stimulus

in the presence and absence of IMAC2 Hydrochloride and then assessing the extent of

apoptosis.
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Start: Cell Culture
(e.g., FL5.12 cells)

Treatment Groups:
1. Vehicle Control

2. Apoptotic Stimulus (e.g., STS)
3. Apoptotic Stimulus + IMAC2 HCl
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Figure 2: General workflow for in vitro apoptosis assays with IMAC2 Hydrochloride.

Note on In Vivo Studies: While the LD₅₀ value suggests that in vivo studies have been

conducted, detailed protocols for animal models are not readily available in the public domain.
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Researchers planning in vivo experiments should refer to general guidelines for pharmacology

and toxicology studies and perform necessary dose-ranging and toxicity assessments.

Conclusion
IMAC2 Hydrochloride is a valuable research tool for investigating the intrinsic apoptotic

pathway. Its high potency and specific mechanism of action as a MAC inhibitor make it suitable

for a range of in vitro studies aimed at understanding and modulating programmed cell death.

Further research is required to fully elucidate its complete physicochemical profile and to

establish standardized in vivo experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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